Cas no 1214345-63-7 (2-(2',2-Difluorobiphenyl-3-yl)acetonitrile)

• Product Name: 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile
• CAS No: 1214345-63-7
• MF: C₁₄H₉F₂N
• MW: 229.224770307541
• CID: 4998620
• Update Time: 2025-06-12

2-(2',2-Difluorobiphenyl-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile

• Inchi： 1S/C14H9F2N/c15-13-7-2-1-5-11(13)12-6-3-4-10(8-9-17)14(12)16/h1-7H,8H2
• InChI Key： UINHWQKEEAKSIG-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)C=CC=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile

Introduction to 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile (CAS No. 1214345-63-7)

2-(2',2-Difluorobiphenyl-3-yl)acetonitrile, with the CAS number 1214345-63-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its biphenyl core with two fluorine atoms and a cyano group, which confer it with distinct physical and chemical properties.

The molecular formula of 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile is C₁₄H₉F₂N, and its molecular weight is approximately 237.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 3-bromodifluorobenzene with acetonitrile in the presence of a suitable catalyst. The resulting product exhibits high thermal stability and low solubility in water, making it suitable for various industrial and research applications.

In the realm of pharmaceutical research, 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme associated with neurodegenerative diseases, suggesting its potential use in the treatment of conditions such as Alzheimer's disease.

Beyond its pharmaceutical applications, 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile has also been explored for its use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced electronic materials, such as organic semiconductors and optoelectronic devices. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to enhance the performance of organic photovoltaic cells by improving charge transport and stability.

The synthesis and characterization of 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile have been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and properties, facilitating its application in both fundamental research and practical applications.

In terms of safety and handling, while 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, it should be stored in a cool, dry place away from incompatible substances to ensure its stability and integrity.

The ongoing research into 2-(2',2-Difluorobiphenyl-3-yl)acetonitrile continues to uncover new possibilities for its application across various scientific disciplines. As more studies are conducted and new findings are reported, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials for technological applications.